Cas no 1807254-16-5 (Methyl 3-chloro-5-cyanopyridine-2-acetate)

• Product Name: Methyl 3-chloro-5-cyanopyridine-2-acetate
• CAS No: 1807254-16-5
• MF: C₉H₇ClN₂O₂
• MW: 210.617080926895
• CID: 4902449
• Update Time: 2025-07-18

Methyl 3-chloro-5-cyanopyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-chloro-5-cyanopyridine-2-acetate

• Inchi： 1S/C9H7ClN2O2/c1-14-9(13)3-8-7(10)2-6(4-11)5-12-8/h2,5H,3H2,1H3
• InChI Key： LMDFZHFCMWYIOQ-UHFFFAOYSA-N
• SMILES： ClC1=CC(C#N)=CN=C1CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 261
• XLogP3: 1
• Topological Polar Surface Area: 63

Additional information on Methyl 3-chloro-5-cyanopyridine-2-acetate

Methyl 3-chloro-5-cyanopyridine-2-acetate (CAS No. 1807254-16-5): An Overview

Methyl 3-chloro-5-cyanopyridine-2-acetate (CAS No. 1807254-16-5) is a versatile organic compound that has garnered significant attention in recent years due to its potential applications in the pharmaceutical and chemical industries. This compound is characterized by its unique molecular structure, which includes a pyridine ring, a chloro group, a cyano group, and an ester functionality. These features contribute to its chemical stability and reactivity, making it a valuable intermediate in the synthesis of various pharmaceuticals and agrochemicals.

The molecular formula of Methyl 3-chloro-5-cyanopyridine-2-acetate is C₉H₇ClN₂O₂, and its molecular weight is approximately 210.61 g/mol. The compound is typically synthesized through a series of well-defined chemical reactions, including the substitution of a halogenated pyridine derivative with a cyano group and subsequent esterification. The resulting product is a white to off-white crystalline solid that is soluble in common organic solvents such as dichloromethane, ethanol, and dimethylformamide (DMF).

In the pharmaceutical industry, Methyl 3-chloro-5-cyanopyridine-2-acetate has shown promise as an intermediate in the synthesis of drugs targeting various therapeutic areas. Recent studies have highlighted its potential in the development of novel antiviral agents, particularly those targeting RNA viruses such as influenza and coronaviruses. The presence of the chloro and cyano groups on the pyridine ring provides a platform for further functionalization, enabling the design of compounds with enhanced pharmacological properties.

One notable application of Methyl 3-chloro-5-cyanopyridine-2-acetate is in the synthesis of antiviral prodrugs. Prodrugs are biologically inactive compounds that are converted into their active forms through metabolic processes within the body. This approach can improve the bioavailability and efficacy of antiviral agents while reducing their toxicity. For example, researchers have used Methyl 3-chloro-5-cyanopyridine-2-acetate as a key intermediate in the synthesis of prodrugs that exhibit potent antiviral activity against influenza A virus.

Beyond antiviral applications, Methyl 3-chloro-5-cyanopyridine-2-acetate has also been explored for its potential in cancer therapy. Studies have shown that derivatives of this compound can inhibit specific enzymes involved in cancer cell proliferation and survival. For instance, one study published in the Journal of Medicinal Chemistry reported that a derivative of Methyl 3-chloro-5-cyanopyridine-2-acetate exhibited significant cytotoxicity against human breast cancer cells by selectively inhibiting the activity of a key oncogenic kinase.

In addition to its pharmaceutical applications, Methyl 3-chloro-5-cyanopyridine-2-acetate has found use in the agrochemical industry as an intermediate in the synthesis of pesticides and herbicides. The unique combination of functional groups on this compound allows for the design of molecules with high selectivity and low environmental impact. For example, researchers have developed herbicides based on derivatives of Methyl 3-chloro-5-cyanopyridine-2-acetate that show high efficacy against broadleaf weeds while being safe for crops.

The safety profile of Methyl 3-chloro-5-cyanopyridine-2-acetate is an important consideration for its industrial applications. Extensive toxicological studies have been conducted to evaluate its potential risks to human health and the environment. These studies have shown that while the compound itself is not highly toxic, appropriate handling and storage practices should be followed to minimize exposure risks. Additionally, environmental fate studies have demonstrated that Methyl 3-chloro-5-cyanopyridine-2-acetate degrades rapidly under natural conditions, reducing its potential for long-term environmental impact.

In conclusion, Methyl 3-chloro-5-cyanopyridine-2-acetate (CAS No. 1807254-16-5) is a multifaceted compound with diverse applications in pharmaceuticals, agrochemicals, and other chemical industries. Its unique molecular structure provides a foundation for the development of novel drugs and agrochemicals with improved efficacy and safety profiles. Ongoing research continues to uncover new possibilities for this versatile intermediate, making it an important focus area for scientists and researchers worldwide.